Cas no 1335140-27-6 (1-Bromo-3-cyclopentylsulfonylbenzene)
1335140-27-6 structure
Product Name:1-Bromo-3-cyclopentylsulfonylbenzene
CAS No:1335140-27-6
MF:C11H13BrO2S
MW:289.188721418381
CID:2111747
Update Time:2023-08-03
1-Bromo-3-cyclopentylsulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-3-(cyclopentylsulfonyl)benzene
- 1-bromo-3-cyclopentylsulfonylbenzene
- 1-Bromo-3-cyclopentylsulfonylbenzene
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- Inchi: 1S/C11H13BrO2S/c12-9-4-3-7-11(8-9)15(13,14)10-5-1-2-6-10/h3-4,7-8,10H,1-2,5-6H2
- InChI Key: AWSBFWGBKSSSLL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)S(C1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 287.982
- Monoisotopic Mass: 287.982
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5
1-Bromo-3-cyclopentylsulfonylbenzene Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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